Cas no 2308482-02-0 ((3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid)

(3R)-3-2-(Ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid is a specialized N-protected amino acid derivative featuring both Fmoc (9-fluorenylmethoxycarbonyl) and ethyl ester protecting groups. This compound is particularly valuable in peptide synthesis, where the Fmoc group serves as a temporary protecting group for the α-amino functionality, allowing selective deprotection under mild basic conditions. The ethyl ester moiety provides additional stability to the carboxylic acid group during synthetic manipulations. Its stereochemically defined (R)-configuration ensures precise control over peptide chirality, making it suitable for applications requiring high enantiomeric purity. The hexanoic acid backbone offers flexibility in designing peptide sequences with tailored hydrophobic properties. This derivative is commonly employed in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc-based protocols. Its structural features facilitate efficient coupling reactions while minimizing side reactions, enhancing overall synthetic yield.
(3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid structure
2308482-02-0 structure
Product name:(3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid
CAS No:2308482-02-0
MF:C26H30N2O7
MW:482.525607585907
CID:6056900
PubChem ID:165502207

(3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid
    • EN300-1472737
    • 2308482-02-0
    • (3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
    • Inchi: 1S/C26H30N2O7/c1-3-9-16(14-22(29)30)27-24(31)23(25(32)34-4-2)28-26(33)35-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21,23H,3-4,9,14-15H2,1-2H3,(H,27,31)(H,28,33)(H,29,30)/t16-,23?/m1/s1
    • InChI Key: ROVZQNMXFQEPNO-ADRQNKRLSA-N
    • SMILES: O(C(NC(C(=O)OCC)C(N[C@@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 482.20530130g/mol
  • Monoisotopic Mass: 482.20530130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 13
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų
  • XLogP3: 3.7

(3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1472737-500mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
500mg
$1536.0 2023-09-29
Enamine
EN300-1472737-10000mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
10000mg
$6882.0 2023-09-29
Enamine
EN300-1472737-2500mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
2500mg
$3136.0 2023-09-29
Enamine
EN300-1472737-100mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
100mg
$1408.0 2023-09-29
Enamine
EN300-1472737-5000mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
5000mg
$4641.0 2023-09-29
Enamine
EN300-1472737-50mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
50mg
$1344.0 2023-09-29
Enamine
EN300-1472737-1000mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
1000mg
$1599.0 2023-09-29
Enamine
EN300-1472737-250mg
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
250mg
$1472.0 2023-09-29
Enamine
EN300-1472737-1.0g
(3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]hexanoic acid
2308482-02-0
1g
$0.0 2023-06-06

Additional information on (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid

Comprehensive Overview of (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid (CAS No. 2308482-02-0)

The compound (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid (CAS No. 2308482-02-0) is a highly specialized amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethyl carboxy moiety, makes it a valuable building block for solid-phase peptide synthesis (SPPS). Researchers and chemists are increasingly interested in this compound due to its role in developing therapeutic peptides and bioconjugates, which are pivotal in modern drug discovery.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biotechnology. The Fmoc-protected amino acid derivative, such as (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid, plays a critical role in this field. Its stability under SPPS conditions and compatibility with automated synthesizers have made it a preferred choice for researchers. Additionally, the compound's chiral center at the 3R position ensures high stereochemical purity, which is essential for bioactive peptide applications.

The CAS No. 2308482-02-0 compound is also gaining attention in the context of green chemistry and sustainable synthesis. With growing concerns about environmental impact, researchers are exploring ways to optimize the use of Fmoc-protected intermediates to minimize waste and improve efficiency. This aligns with the broader trend of green peptide synthesis, where reducing solvent consumption and energy usage are key priorities. The compound's ethyl carboxy group further enhances its versatility, enabling post-synthetic modifications for tailored applications.

Another area of interest is the compound's potential in drug delivery systems. The Fmoc group not only protects the amino functionality during synthesis but can also be selectively removed under mild conditions, making it suitable for controlled-release formulations. This property is particularly relevant for targeted therapies, where precise molecular recognition is required. As the pharmaceutical industry shifts toward personalized medicine, compounds like (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid are becoming indispensable tools for innovation.

From a technical perspective, the synthesis and handling of CAS No. 2308482-02-0 require expertise in organic chemistry and peptide engineering. Proper storage conditions, such as low temperature and anhydrous environments, are crucial to maintain its stability. Researchers often inquire about the optimal coupling reagents and deprotection strategies for this compound, reflecting its nuanced application in complex peptide sequences. These technical considerations underscore the importance of collaborative research and knowledge sharing in advancing the field.

In summary, (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidohexanoic acid (CAS No. 2308482-02-0) is a multifaceted compound with broad implications for peptide science and pharmaceutical development. Its unique properties, combined with the growing emphasis on sustainable chemistry and precision therapeutics, position it as a key player in modern research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to breakthroughs in healthcare and biotechnology.

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.